Cas no 2293160-09-3 (pH-Low Insertion Peptide)

• Product Name: pH-Low Insertion Peptide
• CAS No: 2293160-09-3
• MF: C₁₈₉H₂₈₂N₄₂O₅₅S
• MW: 4054.5748257637
• CID: 6620525
• PubChem ID: 168433600
• Update Time: 2023-12-05

pH-Low Insertion Peptide Chemical and Physical Properties

Names and Identifiers

• 2293160-09-3
• pH-Low Insertion Peptide
• EX-A7920

• Inchi： 1S/C189H282N42O55S/c1-29-96(20)150(226-182(279)140-48-38-64-230(140)186(283)137(79-142(192)238)223-161(258)117(57-60-141(191)237)203-160(257)118(58-61-143(239)240)205-180(277)138(86-287)224-154(251)97(21)190)184(281)221-129(76-107-51-55-111(236)56-52-107)173(270)217-131(77-108-84-196-114-44-35-33-42-112(108)114)165(262)200-98(22)155(252)202-116(46-37-63-195-189(193)194)159(256)215-128(75-106-49-53-110(235)54-50-106)164(261)199-100(24)157(254)208-135(82-147(247)248)176(273)218-132(78-109-85-197-115-45-36-34-43-113(109)115)174(271)213-124(70-91(10)11)170(267)216-130(74-105-40-31-30-32-41-105)179(276)227-151(102(26)232)185(282)228-152(103(27)233)187(284)231-65-39-47-139(231)181(278)220-126(72-93(14)15)172(269)212-123(69-90(8)9)169(266)210-122(68-89(6)7)168(265)211-125(71-92(12)13)171(268)219-136(83-148(249)250)177(274)209-120(66-87(2)3)163(260)198-99(23)156(253)206-121(67-88(4)5)167(264)214-127(73-94(16)17)178(275)225-149(95(18)19)183(280)222-133(80-145(243)244)166(263)201-101(25)158(255)207-134(81-146(245)246)175(272)204-119(59-62-144(241)242)162(259)229-153(104(28)234)188(285)286/h30-36,40-45,49-56,84-85,87-104,116-140,149-153,196-197,232-236,287H,29,37-39,46-48,57-83,86,190H2,1-28H3,(H2,191,237)(H2,192,238)(H,198,260)(H,199,261)(H,200,262)(H,201,263)(H,202,252)(H,203,257)(H,204,272)(H,205,277)(H,206,253)(H,207,255)(H,208,254)(H,209,274)(H,210,266)(H,211,265)(H,212,269)(H,213,271)(H,214,264)(H,215,256)(H,216,267)(H,217,270)(H,218,273)(H,219,268)(H,220,278)(H,221,281)(H,222,280)(H,223,258)(H,224,251)(H,225,275)(H,226,279)(H,227,276)(H,228,282)(H,229,259)(H,239,240)(H,241,242)(H,243,244)(H,245,246)(H,247,248)(H,249,250)(H,285,286)(H4,193,194,195)/t96-,97-,98-,99-,100-,101+,102+,103+,104-,116-,117-,118-,119+,120-,121+,122-,123-,124-,125-,126-,127+,128-,129-,130-,131-,132-,133+,134+,135-,136-,137-,138-,139-,140-,149+,150-,151-,152-,153+/m0/s1
• InChI Key： GHOAMUSBZVQHHQ-XRCOSKEGSA-N
• SMILES： SC[C@@H](C(N[C@@H](CCC(=O)O)C(N[C@@H](CCC(N)=O)C(N[C@@H](CC(N)=O)C(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](C)C(N[C@@H](CC(=O)O)C(N[C@@H](CC1=CNC2C=CC=CC1=2)C(N[C@@H](CC(C)C)C(N[C@@H](CC1C=CC=CC=1)C(N[C@@H]([C@@H](C)O)C(N[C@@H]([C@@H](C)O)C(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](C)C(N[C@@H](C(N[C@@H](C(N[C@@H](C(N[C@@H](C(N[C@@H](C(N[C@@H](C(N[C@@H](C(N[C@@H](C(=O)O)[C@H](C)O)=O)CCC(=O)O)=O)CC(=O)O)=O)C)=O)CC(=O)O)=O)C(C)C)=O)CC(C)C)=O)CC(C)C)=O)=O)CC(C)C)=O)CC(=O)O)=O)CC(C)C)=O)CC(C)C)=O)CC(C)C)=O)CC(C)C)=O)=O)=O)=O)=O)=O)=O)=O)=O)CC1C=CC(=CC=1)O)=O)CCCNC(=N)N)=O)C)=O)CC1=CNC2C=CC=CC1=2)=O)CC1C=CC(=CC=1)O)=O)[C@@H](C)CC)=O)=O)=O)=O)=O)NC([C@H](C)N)=O

Computed Properties

• Exact Mass: 4054.0348521g/mol
• Monoisotopic Mass: 4052.0281424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 53
• Hydrogen Bond Acceptor Count: 58
• Heavy Atom Count: 287
• Rotatable Bond Count: 124
• Complexity: 9960
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 39
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 1540Ų